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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738

An In-depth Technical Guide to the Physical Properties of 2'-Bromoacetophenone

This technical guide provides a comprehensive overview of the physical properties of 2'-
Bromoacetophenone, with a specific focus on its melting and boiling points. It is intended for
researchers, scientists, and professionals in drug development who utilize this compound in
their work. This document details experimental protocols for determining these physical
properties and includes a workflow for a relevant synthetic process.

Physical Properties of 2'-Bromoacetophenone

2'-Bromoacetophenone (CAS Number: 2142-69-0) is an organic compound featuring a
bromine atom substituted at the 2-position of the phenyl ring of acetophenone.[1] At room
temperature, it typically appears as a clear, pale yellow liquid.[1] It is important to distinguish
this isomer from 2-Bromoacetophenone (a-Bromoacetophenone or phenacyl bromide, CAS
Number: 70-11-1), where the bromine is on the alpha-carbon of the acetyl group, and which is
a solid at room temperature with a melting point of approximately 48-51 °C.[2][3]

Data Presentation

The following table summarizes the key physical properties of 2'-Bromoacetophenone.
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Physical Property Value Reference
CAS Number 2142-69-0

Molecular Formula CsH7BrO

Molecular Weight 199.04 g/mol

Physical Form Liquid

Color Colorless to pale yellow

Boiling Point 136 °C

Density 1.476 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.568 (lit.)

Experimental Protocols

Accurate determination of physical properties such as melting and boiling points is crucial for
compound identification and purity assessment.

Determination of Melting Point

While 2'-Bromoacetophenone is a liquid at room temperature, this general protocol is
standard for solid organic compounds.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

o Sample Preparation: A small amount of the solid compound is finely powdered on a porous
plate. The open end of a glass capillary tube (sealed at one end) is pushed into the powder.
The tube is then tapped gently, or the tube is dropped down a larger glass tube, to compact
the powder at the sealed end. This is repeated until 1-2 mm of the compound is packed in
the bottom.

o Apparatus Setup: The capillary tube is placed in the sample holder of the melting point
apparatus. A thermometer is inserted into the designated well to monitor the temperature of
the heating block.
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e Measurement:

o Rapid Determination (Optional): A preliminary rapid heating is often performed to find an
approximate melting range.

o Accurate Determination: A fresh sample is heated at a slow, controlled rate, typically 1-2
°C per minute, starting from a temperature about 15-20 °C below the approximate melting
point.

» Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample becomes a liquid. A pure
compound will typically exhibit a sharp melting range of 0.5-1.0 °C.

Determination of Boiling Point

Methodology: Thiele Tube Method

o Sample Preparation: A few drops of the liquid sample are placed into a small fusion tube. A
capillary tube, sealed at one end, is inverted and placed inside the fusion tube with the open
end submerged in the liquid.

o Apparatus Setup: The fusion tube is attached to a thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb. This assembly is then inserted into a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil), ensuring the sample is
below the oil level.

» Measurement: The side arm of the Thiele tube is heated gently and continuously with a
burner. This design allows for uniform heating of the oil via convection.

» Observation: As the temperature rises, the air trapped in the capillary tube will expand and
exit as bubbles. Heating continues until a continuous and rapid stream of bubbles emerges
from the capillary tip. At this point, the heat source is removed.

» Boiling Point Reading: The liquid will begin to cool. The boiling point is the temperature at
which the stream of bubbles stops and the liquid just begins to enter the capillary tube. This
indicates that the vapor pressure of the liquid equals the atmospheric pressure.
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Synthesis Workflow Visualization

The synthesis of a-bromoacetophenone compounds can be achieved through various
methods. The following diagram illustrates a general workflow for the synthesis via bromination
of a substituted acetophenone using a bromate and a bisulfite solution, as described in patent
CN101462935B. This method is highlighted for its use of water as a solvent, making it a more
environmentally friendly process.

1. Prepare Reaction Mixture
- Add substituted acetophenone
- Add bromate (e.g., NaBrO3) in agueous solution

i

2. Initiate Reaction
- Stir the mixture
- Slowly add bisulfite solution (e.g., NaHSO3)
- Control temperature (30-90°C)

:

3. Reaction Period
- Stir continuously for 2-9 hours at the set temperature

'

4. Product Isolation
- Cool the reaction mixture to room temperature
- Filter the resulting solid product

i

5. Purification
- Wash the crude product with ice water
- Recrystallize from a suitable solvent (e.g., ethanol)
- Dry the final product

o-Bromoacetophenone
(Final Product)
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Synthesis of a-Bromoacetophenone Compound

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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